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Compound of Interest

Compound Name:
3,3-dimethylbenzo[c][1,2]oxaborol-

1(3H)-ol

Cat. No.: B1461738 Get Quote

In the landscape of medicinal chemistry, certain molecular frameworks demonstrate remarkable

versatility, earning the designation of "privileged structures." The benzoxaborole scaffold, a

boron-containing heterocyclic system, has rapidly ascended to this status over the past two

decades.[1][2][3][4] At the heart of this chemical class is the core structure and its derivatives,

such as 3,3-dimethylbenzo[c]oxaborol-1(3H)-ol. While this specific compound is primarily a

building block, its structural motifs are central to the development of novel therapeutics.[5]

The unique electronic nature of the boron atom within the oxaborole ring system confers the

ability to interact with biological targets in a manner distinct from traditional carbon-based

drugs. This has led to the successful development and FDA approval of two landmark drugs

derived from the benzoxaborole core: Tavaborole (Kerydin), an antifungal agent, and

Crisaborole (Eucrisa), an anti-inflammatory treatment.[1][2][3][4]

This guide provides a comprehensive technical overview of 3,3-dimethylbenzo[c]oxaborol-

1(3H)-ol and the broader benzoxaborole class for researchers, scientists, and drug

development professionals. We will delve into its synthesis, the mechanistic underpinnings of

its biological activity, its diverse applications, and detailed experimental protocols.

Physicochemical Properties and Synthesis
The utility of a scaffold in drug discovery is fundamentally linked to its chemical properties and

the feasibility of its synthesis and derivatization.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1461738?utm_src=pdf-interest
https://www.researchgate.net/publication/272004679_The_synthesis_of_benzoxaboroles_and_their_applications_in_medicinal_chemistry
https://www.tandfonline.com/doi/full/10.1080/13543776.2018.1473379
https://pubmed.ncbi.nlm.nih.gov/29727210/
https://enamine.net/building-blocks/medchem/benzoxaboroles-for-drug-design
https://www.lookchem.com/404.htm
https://www.researchgate.net/publication/272004679_The_synthesis_of_benzoxaboroles_and_their_applications_in_medicinal_chemistry
https://www.tandfonline.com/doi/full/10.1080/13543776.2018.1473379
https://pubmed.ncbi.nlm.nih.gov/29727210/
https://enamine.net/building-blocks/medchem/benzoxaboroles-for-drug-design
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1461738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Core Compound Properties
The properties of the foundational compound, 3,3-dimethylbenzo[c]oxaborol-1(3H)-ol, make it

an excellent starting point for synthetic campaigns.

Property Value Source

IUPAC Name
3,3-dimethyl-2,1-benzoxaborol-

1-ol
[6]

CAS Number 221352-10-9 [5][6][7]

Molecular Formula C₉H₁₁BO₂ [5][6]

Molecular Weight 161.99 g/mol [5][6]

Appearance White to off-white solid [7]

Boiling Point 242.47 °C at 760 mmHg [5]

General Synthetic Strategy
The synthesis of the benzoxaborole ring system has been approached through several

methodologies. A common and effective route involves the intramolecular cyclization of an

ortho-substituted phenylboronic acid derivative.[8][9] A robust method for generating 3,3-

dimethylbenzo[c]oxaborol-1(3H)-ol starts from 2-(2-bromophenyl)propan-2-ol.[7][10] This

pathway involves a lithium-halogen exchange followed by borylation and subsequent

cyclization.

The diagram below illustrates a generalized workflow for this synthetic approach.
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Caption: Synthetic workflow for 3,3-dimethylbenzo[c]oxaborol-1(3H)-ol.

This core can be further functionalized. For instance, nitration using fuming nitric acid can

introduce a nitro group, which can then be reduced to an amine, providing a handle for further
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derivatization, such as in the synthesis of 6-aminobenzoxaborole derivatives.[10][11]

The Boron Advantage: Unique Mechanisms of
Action
The therapeutic efficacy of benzoxaboroles stems from the unique properties of the boron

atom. As a Lewis acid, the boron atom can form stable, reversible covalent bonds with

nucleophilic residues (like hydroxyl groups) found in the active sites of enzymes. This

interaction is key to their biological activity.

Mechanism 1: Inhibition of Leucyl-tRNA Synthetase
(LeuRS)
The primary antifungal mechanism of action for benzoxaboroles like tavaborole (5-fluoro-1,3-

dihydro-1-hydroxy-2,1-benzoxaborole, AN2690) is the inhibition of leucyl-tRNA synthetase

(LeuRS).[1][12][13][14][15] LeuRS is a critical enzyme responsible for attaching leucine to its

corresponding transfer RNA (tRNA), an essential step in protein synthesis.

The benzoxaborole moiety forms an adduct with the terminal adenosine (Ade76) of the tRNA

molecule within the editing site of the LeuRS enzyme. This traps the tRNA, preventing the

catalytic cycle from completing and effectively halting protein synthesis, which ultimately leads

to fungal cell death.[16][17] This mechanism is highly selective for the fungal enzyme over its

human counterpart.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.medicine.com/drug/tavaborole/hcp
https://pmc.ncbi.nlm.nih.gov/articles/PMC4662369/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4714399/
https://pubmed.ncbi.nlm.nih.gov/29547036/
https://pubmed.ncbi.nlm.nih.gov/29547036/
https://pubmed.ncbi.nlm.nih.gov/29547036/
https://www.researchgate.net/publication/323818909_Examining_the_Benefits_of_the_Boron-Based_Mechanism_of_Action_and_Physicochemical_Properties_of_Tavaborole_in_the_Treatment_of_Onychomycosis
https://www.benchchem.com/product/b1461738#what-is-3-3-dimethylbenzo-c-oxaborol-1-3h-ol
https://www.benchchem.com/product/b1461738#what-is-3-3-dimethylbenzo-c-oxaborol-1-3h-ol
https://www.benchchem.com/product/b1461738#what-is-3-3-dimethylbenzo-c-oxaborol-1-3h-ol
https://www.benchchem.com/product/b1461738#what-is-3-3-dimethylbenzo-c-oxaborol-1-3h-ol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1461738?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1461738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

